![molecular formula C19H15N3O4 B2768219 N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide CAS No. 1251710-10-7](/img/structure/B2768219.png)
N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
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Description
N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15N3O4 and its molecular weight is 349.346. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A novel series of quinazolinone derivatives, including compounds structurally related to N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide, demonstrated broad-spectrum antitumor activity, with certain derivatives showing potent effects against CNS, renal, breast cancer, and leukemia cell lines. Molecular docking studies of these compounds indicated a mechanism of action involving the inhibition of key proteins such as EGFR-TK and B-RAF kinase, which are crucial in cancer cell proliferation and survival (Al-Suwaidan et al., 2016).
Anti-inflammatory and Analgesic Activities
Compounds with a quinazolinone core, similar to the one , have been investigated for their potential anti-inflammatory and analgesic activities. One such study synthesized novel quinazolinyl acetamides and tested them for these activities. The findings showed that specific derivatives possess potent analgesic and anti-inflammatory effects, with a relatively low ulcerogenic potential compared to aspirin, highlighting their potential as safer alternatives for pain and inflammation management (Alagarsamy et al., 2015).
Antibacterial Activity
Further research into quinazolinone derivatives has revealed their promising antibacterial properties. A particular study synthesized N-substituted acetamides and evaluated their antibacterial efficacy against a variety of pathogens. The results indicated significant activity, suggesting the potential of these compounds in developing new antibacterial agents to combat resistant bacterial strains (Singh et al., 2010).
properties
IUPAC Name |
N-(4-methyl-2-oxo-1H-quinolin-7-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H15N3O4/c1-11-8-17(23)21-14-9-12(6-7-13(11)14)20-18(24)10-22-15-4-2-3-5-16(15)26-19(22)25/h2-9H,10H2,1H3,(H,20,24)(H,21,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPXMKGYIMQVXKF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=C1C=CC(=C2)NC(=O)CN3C4=CC=CC=C4OC3=O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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